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Compound of Interest

Compound Name: Hex-4-enal

Cat. No.: B14097190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-hex-4-enal, also known as

trans-4-hexenal. The document covers its chemical identity, properties, and available

information on its synthesis, analysis, and biological relevance, with a focus on presenting data

in a structured and accessible format for a scientific audience.

Chemical Identity and Properties
(E)-hex-4-enal is an organic compound classified as a medium-chain aldehyde. Its chemical

structure is characterized by a six-carbon chain with a double bond between the fourth and fifth

carbon atoms in the trans configuration and an aldehyde functional group at the first carbon.

Synonyms:

trans-4-Hexenal

4-Hexenal, (4E)-

(4E)-4-Hexenal

Table 1: Chemical and Physical Properties of (E)-hex-4-enal
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Property Value Source

Molecular Formula C₆H₁₀O PubChem[1]

Molecular Weight 98.14 g/mol PubChem[1]

Appearance Colorless liquid The Good Scents Company

Aroma Green, vegetable The Good Scents Company

Boiling Point 73-75 °C at 100 mmHg The Good Scents Company

Density 0.824-0.832 g/cm³ JECFA

Refractive Index 1.417-1.424 JECFA

Solubility

Slightly soluble in water;

soluble in hexane and diethyl

ether

The Good Scents Company

Chemical Structure of (E)-hex-4-enal
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Figure 1. Chemical Structure of (E)-hex-4-enal
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Caption: Chemical structure of (E)-hex-4-enal.

Synthesis and Preparation
While detailed, step-by-step synthesis protocols for (E)-hex-4-enal are not extensively

documented in readily available literature, a known method involves the oxidation of its

corresponding alcohol, trans-4-hexen-1-ol.

A study on the chemoselective oxidation of hexen-1-ols by chloroperoxidase describes the

preparation of trans-4-hexenal as a reference compound.[2] The synthesis followed a known
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procedure where trans-hexen-1-ol was oxidized to yield trans-4-hexenal.[2]

(E)-hex-4-enal also serves as a starting material in the total synthesis of natural products, such

as dl-pumiliotoxin-C.[3][4]

Analytical Methodologies
The analysis of (E)-hex-4-enal, a volatile organic compound, is typically performed using gas

chromatography-mass spectrometry (GC-MS). A common sample preparation technique for

volatile compounds in a liquid matrix like food products is headspace solid-phase

microextraction (HS-SPME).

Experimental Protocol: General Workflow for HS-SPME-GC-MS Analysis of Volatile Aldehydes

This protocol provides a general framework for the analysis of (E)-hex-4-enal in a liquid matrix,

such as fruit juice.

Sample Preparation:

Transfer a defined volume (e.g., 5-10 mL) of the liquid sample into a headspace vial (e.g.,

20 mL).

For quantitative analysis, add a known amount of a suitable internal standard (e.g., 2-

octanol).

To enhance the release of volatile compounds, a salt (e.g., NaCl) can be added to

increase the ionic strength of the sample.

Seal the vial with a PTFE/silicone septum.

HS-SPME Extraction:

Equilibrate the sample at a controlled temperature (e.g., 40-60°C) for a specific duration

(e.g., 15-30 minutes) to allow the volatiles to partition into the headspace.

Expose a SPME fiber (e.g., with a DVB/CAR/PDMS coating) to the headspace of the

sample for a defined period (e.g., 20-40 minutes) to adsorb the volatile analytes.
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GC-MS Analysis:

Thermally desorb the analytes from the SPME fiber in the heated injection port of the gas

chromatograph.

Separate the volatile compounds on a suitable capillary column (e.g., DB-5ms).

Identify the compounds using a mass spectrometer by comparing their mass spectra and

retention times with those of authentic standards.

Quantify the compounds by comparing their peak areas to that of the internal standard.[5]

Generalized Workflow for Volatile Compound Analysis
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Figure 2. Generalized Workflow for Volatile Compound Analysis
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Figure 3. Potential Metabolic Pathway of (E)-hex-4-enal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (E)-hex-4-enal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14097190#e-hex-4-enal-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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